Cas no 99376-83-7 (1-Bromo-3-tert-butoxy-benzene)
1-Bromo-3-tert-butoxy-benzene is a brominated aromatic compound featuring a tert-butoxy substituent at the meta position relative to the bromine atom. This structure makes it a valuable intermediate in organic synthesis, particularly for Suzuki coupling and other cross-coupling reactions, where it serves as an electrophilic aryl bromide component. The tert-butoxy group enhances steric hindrance and electronic effects, influencing reactivity and selectivity in synthetic pathways. Its stability under typical reaction conditions and compatibility with various catalysts contribute to its utility in pharmaceutical and agrochemical research. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.
1-Bromo-3-tert-butoxy-benzene structure
Product name:1-Bromo-3-tert-butoxy-benzene
1-Bromo-3-tert-butoxy-benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-3-tert-butoxy-benzene
- 1-tert-butoxy-3-bromobenzene
- ZDA37683
- CS-0457831
- EN300-3572071
- G32128
- 1-Bromo-3-tert-butoxybenzene
- Benzene, 1-bromo-3-(1,1-dimethylethoxy)-
- SCHEMBL4194354
- AKOS024438356
- MFCD18917788
- DB-126980
- DTXSID10543413
- 1-bromo-3-(tert-butoxy)benzene
- 3-Bromo-1-(tert-butoxy)benzene
- SY298927
- 99376-83-7
-
- Inchi： InChI=1S/C10H13BrO/c1-10(2,3)12-9-6-4-5-8(11)7-9/h4-7H,1-3H3
- InChI Key： VABJVORTOJWJHF-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 228.01498Da
- Monoisotopic Mass: 228.01498Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 9.2Ų
1-Bromo-3-tert-butoxy-benzene Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Bromo-3-tert-butoxy-benzene Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR47857-250mg |
1-Bromo-3-(tert-butoxy)benzene |
99376-83-7 | 250mg |
£60.00 | 2025-02-20 | ||
| TRC | B802453-100mg |
1-Bromo-3-tert-butoxy-benzene |
99376-83-7 | 100mg |
$ 320.00 | 2022-06-06 | ||
| TRC | B802453-10mg |
1-Bromo-3-tert-butoxy-benzene |
99376-83-7 | 10mg |
$ 50.00 | 2022-06-06 | ||
| 1PlusChem | 1P006OPD-50mg |
Benzene, 1-bromo-3-(1,1-dimethylethoxy)- |
99376-83-7 | 95% | 50mg |
$107.00 | 2024-04-19 | |
| Aaron | AR006OXP-10g |
Benzene, 1-bromo-3-(1,1-dimethylethoxy)- |
99376-83-7 | 95% | 10g |
$1017.00 | 2024-07-18 | |
| Aaron | AR006OXP-50mg |
Benzene, 1-bromo-3-(1,1-dimethylethoxy)- |
99376-83-7 | 95% | 50mg |
$79.00 | 2025-04-03 | |
| Aaron | AR006OXP-250mg |
Benzene, 1-bromo-3-(1,1-dimethylethoxy)- |
99376-83-7 | 95% | 250mg |
$140.00 | 2025-02-14 | |
| 1PlusChem | 1P006OPD-500mg |
Benzene, 1-bromo-3-(1,1-dimethylethoxy)- |
99376-83-7 | 95% | 500mg |
$218.00 | 2024-04-19 | |
| 1PlusChem | 1P006OPD-1g |
Benzene, 1-bromo-3-(1,1-dimethylethoxy)- |
99376-83-7 | 95% | 1g |
$262.00 | 2024-04-19 | |
| A2B Chem LLC | AD11153-500mg |
Benzene, 1-bromo-3-(1,1-dimethylethoxy)- |
99376-83-7 | 95% | 500mg |
$173.00 | 2024-07-18 |
1-Bromo-3-tert-butoxy-benzene Related Literature
-
Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
-
Huiwen Lan,Aimin Wei,Hechuang Zheng,Xuhui Sun,Jun Zhong Nanoscale, 2018,10, 7033-7039
-
Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
-
Achintesh Narayan Biswas,Purak Das,Sandip Sengupta,Amitava Choudhury,Pinaki Bandyopadhyay RSC Adv., 2011,1, 1279-1286
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:99376-83-7)1-Bromo-3-tert-butoxy-benzene
Purity:99%
Quantity:5g
Price ($):1410